3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(6-oxo-1H-pyridine-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H18N4O4/c24-16-6-5-12(11-20-16)17(25)22-9-7-13(8-10-22)23-18(26)14-3-1-2-4-15(14)21-19(23)27/h1-6,11,13H,7-10H2,(H,20,24)(H,21,27)
• InChI Key: DCILJLHJJGKRFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)C4=CNC(=O)C=C4
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol
• CAS No.: 2034261-52-2

Description

3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Studies

Compounds structurally related to 3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione have been synthesized and evaluated for their antimicrobial properties. The synthesized compounds displayed promising antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Vidule, 2011).

Amnesia-Reversal Activity

Research has shown that cyclic imides, which are structurally related to the compound , can reverse electroconvulsive shock (ECS) induced amnesia in animal models. This suggests potential applications in the treatment of memory disorders (Butler et al., 1987).

Hypotensive Agents

Certain derivatives of quinazoline dione, which share a similar core structure with the mentioned compound, have shown significant activity in relaxing blood vessels and reducing blood pressure, indicating their potential as hypotensive agents (Eguchi et al., 1991).

Synthesis of Nitrogen-Containing Heterocyclic Structures

The compound and its derivatives are useful in synthesizing various nitrogen-containing heterocyclic structures, such as quinazolines and benzodiazepines. These structures have wide-ranging importance in medicinal chemistry due to their potential bioactive properties (Bogdanov & Mironov, 2016).

Antihypertensive Activity

Piperidine derivatives with a quinazoline ring system, related to the compound , have been tested for antihypertensive activity. Some of these compounds produced strong hypotension in animal models, suggesting their use in managing high blood pressure (Takai et al., 1986).

Antitumor and Cytotoxic Activities

Novel quinazolinone derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines. These studies indicate the potential of such compounds in developing new anticancer agents (Poorirani et al., 2018).